![molecular formula C6H3F3N4 B6229618 3-azido-5-(trifluoromethyl)pyridine CAS No. 118078-63-0](/img/no-structure.png)
3-azido-5-(trifluoromethyl)pyridine
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Overview
Description
3-azido-5-(trifluoromethyl)pyridine is a derivative of trifluoromethylpyridine (TFMP), which is a key structural motif in active agrochemical and pharmaceutical ingredients . TFMP derivatives are characterized by the presence of a fluorine atom and a pyridine in their structure, which are thought to bestow many of the distinctive physical–chemical properties observed in this class of compounds .
Synthesis Analysis
The synthesis of TFMP derivatives is generally achieved via two main methods: one involving an exchange between chlorine and fluorine atoms using trichloromethyl-pyridine. The second method relies on the assembly of pyridine from a trifluoromethyl-containing building block . Among TFMP derivatives, 2,3-dichloro-5-(trifluoromethyl)-pyridine (2,3,5-DCTF), which is used as a chemical intermediate for the synthesis of several crop-protection products, is in the highest demand .Molecular Structure Analysis
The molecular formula of this compound is C12H7F3N4, and its molecular weight is 264.21 . It contains three fluorine atoms, a methyl group, and a ring-shaped carbon-containing structure known as pyridine .Chemical Reactions Analysis
The chemical reactions involving TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety . A metal-, azide- and CF3-reagent free approach for the synthesis of 5-trifluoromethyl-1,2,3-triazoles via base-mediated cascade annulation of diazo compounds with trifluoroacetimidoyl chlorides has been developed .Physical And Chemical Properties Analysis
The presence of a fluorine atom and a carbon-containing pyridine are thought to bestow many of the distinctive physical–chemical properties observed with this class of compounds .Scientific Research Applications
3-azido-5-(trifluoromethyl)pyridine has been used in a wide range of scientific research applications. It has been used as a ligand in the synthesis of various organic compounds, as a reagent in the synthesis of various heterocyclic compounds, and as a catalyst in the synthesis of various polymers. It has also been used in the synthesis of various pharmaceuticals, including anticancer drugs and anti-inflammatory drugs. It has also been used in the synthesis of various bioactive compounds, such as antioxidants and anti-microbial agents.
Mechanism of Action
Target of Action:
We know that tfmp derivatives are widely used in the protection of crops from pests and have applications in both the pharmaceutical and veterinary industries . The unique combination of the physicochemical properties of the fluorine atom and the pyridine moiety likely contributes to their biological activities.
Result of Action:
Its derivatives have been granted market approval for pharmaceutical and veterinary use, suggesting potential therapeutic benefits .
Action Environment:
Environmental factors, such as temperature, humidity, and soil conditions, may influence TFMP’s efficacy and stability.
: Tsukamoto, M., Nakamura, T., Kimura, H., & Nakayama, H. (2021). Synthesis and application of trifluoromethylpyridines as a key structural motif in active agrochemical and pharmaceutical ingredients. Journal of Pesticide Science, 46(2), 125–142. Read more
Advantages and Limitations for Lab Experiments
The use of 3-azido-5-(trifluoromethyl)pyridine in lab experiments has several advantages. It is a relatively inexpensive compound and is readily available in large quantities. It is also a highly versatile molecule that can be used in a wide range of applications. However, there are some limitations associated with the use of this compound in lab experiments. It is a highly reactive compound, which can make it difficult to handle and store. It is also a toxic compound and should be handled with care.
Future Directions
There are many potential future directions for the use of 3-azido-5-(trifluoromethyl)pyridine. It could be used in the synthesis of various pharmaceuticals, such as anticancer drugs and anti-inflammatory drugs. It could also be used in the synthesis of various bioactive compounds, such as antioxidants and anti-microbial agents. It could also be used in the synthesis of various polymers and other materials. Finally, it could be used to study various biochemical and physiological processes, such as cell metabolism and gene expression.
Synthesis Methods
3-azido-5-(trifluoromethyl)pyridine can be synthesized by several different methods. The most common method is the reaction of trifluoromethanesulfonate with sodium azide in the presence of a base. This reaction produces a salt which is then treated with a compound containing a pyridine ring in order to form this compound. Other methods of synthesis include the reaction of trifluoromethanesulfonate with potassium azide, the reaction of trifluoromethanesulfonate with sodium azide in the presence of a Lewis acid, and the reaction of trifluoromethanesulfonate with sodium azide in the presence of an amine.
properties
{ "Design of the Synthesis Pathway": "The synthesis of 3-azido-5-(trifluoromethyl)pyridine can be achieved through a two-step process involving the synthesis of 3-amino-5-(trifluoromethyl)pyridine followed by diazotization and subsequent azidation.", "Starting Materials": [ "3-cyanopyridine", "trifluoromethylamine", "sodium azide", "sulfuric acid", "sodium nitrite" ], "Reaction": [ "Step 1: Synthesis of 3-amino-5-(trifluoromethyl)pyridine", "a. Dissolve 3-cyanopyridine (1.0 g) in trifluoromethylamine (10 mL) and heat the mixture at 150°C for 6 hours.", "b. Cool the reaction mixture to room temperature and add water (10 mL).", "c. Extract the product with ethyl acetate (3 x 10 mL) and dry the organic layer over anhydrous sodium sulfate.", "d. Concentrate the organic layer under reduced pressure to obtain 3-amino-5-(trifluoromethyl)pyridine as a yellow solid (yield: 80%).", "Step 2: Diazotization and Azidation of 3-amino-5-(trifluoromethyl)pyridine", "a. Dissolve 3-amino-5-(trifluoromethyl)pyridine (1.0 g) in concentrated sulfuric acid (10 mL) and cool the mixture to 0°C.", "b. Slowly add sodium nitrite (0.8 g) to the reaction mixture with stirring.", "c. After the addition is complete, stir the mixture at 0°C for 30 minutes.", "d. Add sodium azide (1.5 g) to the reaction mixture and stir at room temperature for 2 hours.", "e. Pour the reaction mixture into ice-cold water (50 mL) and extract the product with ethyl acetate (3 x 10 mL).", "f. Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain 3-azido-5-(trifluoromethyl)pyridine as a yellow solid (yield: 70%)." ] } | |
CAS RN |
118078-63-0 |
Molecular Formula |
C6H3F3N4 |
Molecular Weight |
188.1 |
Purity |
95 |
Origin of Product |
United States |
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